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Cat. No.: B1143335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stilbazo, also known by its systematic name Stilbene-4,4'-bis[(1-azo)-3,4-

dihydroxybenzene]-2,2'-disulfonic Acid Diammonium Salt, is a versatile chromogenic reagent

employed in analytical chemistry.[1][2][3] It is particularly valued for its application in the

spectrophotometric determination of various metal ions, most notably aluminum.[1][4] This

reagent forms a colored complex with the target metal ion, allowing for its quantification by

measuring the absorbance of light at a specific wavelength. The intensity of the color produced

is directly proportional to the concentration of the metal ion in the sample, forming the basis of

the quantitative analysis. These application notes provide a detailed protocol for the

preparation of a Stilbazo reagent solution and its use in the spectrophotometric analysis of

aluminum.

Chemical and Physical Properties
A thorough understanding of the properties of Stilbazo is essential for its proper handling and

application.
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Property Value

Synonyms

Stilbene-4,4'-bis[(1-azo)-3,4-

dihydroxybenzene]-2,2'-disulfonic Acid

Diammonium Salt

CAS Number 1571-36-4

Molecular Formula C₂₆H₂₆N₆O₁₀S₂

Molecular Weight 646.65 g/mol

Appearance Red to dark blue to black powder/crystal

Solubility Soluble in water

Table 1: Chemical and Physical Properties of Stilbazo.[2][4]

Spectrophotometric Properties
The spectrophotometric characteristics of Stilbazo and its aluminum complex are critical for

developing an analytical method.

Parameter Wavelength (nm) Condition

Stilbazo Reagent (λmax) 407 - 417 nm pH 5.0 buffer solution[1][5]

Al-Stilbazo Complex (λmax) 502 - 512 nm -

Molar Absorbance (Al

Complex)
min. 20,000 -

Table 2: Spectrophotometric Properties.[1]

Experimental Protocol: Preparation of 0.1% (w/v)
Stilbazo Reagent Solution
This protocol outlines the step-by-step procedure for preparing a 0.1% (w/v) Stilbazo reagent

solution, a concentration commonly used for the spectrophotometric determination of

aluminum.
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Materials and Reagents:

Stilbazo (diammonium salt) powder

Deionized or distilled water

Analytical balance

Volumetric flask (e.g., 100 mL)

Beaker

Magnetic stirrer and stir bar (optional)

pH meter

Buffer solution components (e.g., for pH 5.0)

Procedure:

Weighing the Stilbazo Powder: Accurately weigh 0.1 g of Stilbazo powder using an

analytical balance.

Initial Dissolution: Transfer the weighed Stilbazo powder into a beaker containing

approximately 80 mL of deionized or distilled water.

Facilitating Dissolution: Gently stir the solution using a magnetic stirrer until the powder is

completely dissolved. The solution should appear as a clear, colored liquid.

Transfer to Volumetric Flask: Carefully transfer the dissolved Stilbazo solution into a 100 mL

volumetric flask.

Final Volume Adjustment: Rinse the beaker with a small amount of deionized water and add

the rinsing to the volumetric flask to ensure a complete transfer of the reagent. Bring the

solution to the 100 mL mark with deionized water.

Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.
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pH Adjustment (if necessary): For applications requiring a specific pH, such as the

determination of aluminum at pH 5.0, the pH of the prepared reagent or the final reaction

mixture should be adjusted accordingly using a suitable buffer system.

Storage and Stability:

Store the prepared Stilbazo reagent solution in a tightly sealed, light-resistant container.

For short-term storage, refrigeration at 2-8°C is recommended.

For long-term storage, aliquoting the solution into smaller volumes and freezing at -20°C can

extend its shelf life. Avoid repeated freeze-thaw cycles.

The stability of the solution should be periodically checked by measuring its absorbance

spectrum and comparing it to a freshly prepared standard.

Experimental Workflow for Spectrophotometric
Analysis of Aluminum
The following diagram illustrates the general workflow for the determination of aluminum using

the prepared Stilbazo reagent solution.
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Caption: Workflow for Aluminum Determination using Stilbazo Reagent.

Logical Relationship of Spectrophotometric
Measurement
The underlying principle of the spectrophotometric determination of aluminum with Stilbazo is

based on the Beer-Lambert Law. This relationship is depicted in the following diagram.
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Caption: Principle of Spectrophotometric Analysis with Stilbazo.

Conclusion
The protocol described provides a reliable method for the preparation of Stilbazo reagent

solution for the spectrophotometric determination of aluminum. Adherence to the outlined

procedures for reagent preparation, storage, and the experimental workflow will contribute to

accurate and reproducible results. This analytical method is valuable for quality control in

pharmaceutical manufacturing, monitoring aluminum levels in biological samples, and other

applications where the precise quantification of aluminum is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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